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Compound of Interest

Compound Name: YAP-TEAD-IN-2

Cat. No.: B14076515 Get Quote

Technical Support Center: YAP-TEAD-IN-2
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with the YAP-TEAD protein-protein interaction

inhibitor, YAP-TEAD-IN-2. Here you will find troubleshooting guides and frequently asked

questions to ensure the successful application of this compound in your experiments.

Solubility and Stability
Proper dissolution and storage of YAP-TEAD-IN-2 are critical for obtaining reliable and

reproducible experimental results. The following tables summarize the known solubility and

stability data for this compound.

Table 1: Solubility of YAP-TEAD-IN-2
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Solvent Concentration Method Notes

In Vitro

DMSO
100 mg/mL (212.35

mM)
Ultrasonic

Use newly opened,

hygroscopic DMSO

for best results.[1]

In Vivo Formulations

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

2.5 mg/mL (5.31 mM) Ultrasonic
Yields a clear solution.

[1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

2.5 mg/mL (5.31 mM) Ultrasonic

Yields a clear solution.

Use with caution for

dosing periods

exceeding half a

month.[1]

10% DMSO, 90%

Corn Oil
2.5 mg/mL (5.31 mM) Ultrasonic Mix evenly.[1]

Table 2: Storage and Stability of YAP-TEAD-IN-2

Form
Storage
Temperature

Duration Notes

Solid Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

Aliquot to prevent

repeated freeze-thaw

cycles.[1]

-20°C 1 month

Aliquot to prevent

repeated freeze-thaw

cycles.[1]
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Frequently Asked Questions (FAQs) and
Troubleshooting
This section addresses common issues that may arise during the handling and use of YAP-
TEAD-IN-2.

Q1: My YAP-TEAD-IN-2 is not fully dissolving. What should I do?

A1: If you observe precipitation or phase separation, gentle heating and/or sonication can be

used to aid dissolution.[1] Ensure you are using the recommended solvents at the correct

ratios. For DMSO stock solutions, it is crucial to use a fresh, anhydrous grade of DMSO as it is

hygroscopic and absorbed water can affect solubility.[1]

Q2: I observed precipitation in my stock solution after storing it. Is it still usable?

A2: If precipitation occurs in a stock solution after storage, it is recommended to warm the

solution and sonicate until it is fully redissolved before use. To avoid this, ensure the stock

solution is stored properly in tightly sealed vials and consider making smaller aliquots to

minimize freeze-thaw cycles.[1] If the precipitate does not redissolve, it is best to prepare a

fresh stock solution.

Q3: How should I prepare my working solution for in vivo experiments?

A3: For in vivo experiments, it is highly recommended to prepare the working solution fresh on

the day of use.[1] Follow the specific protocols for the desired formulation, such as those

provided in Table 1. For example, to prepare a 1 mL working solution with SBE-β-CD, you

would add 100 µL of a 25 mg/mL DMSO stock solution to 900 µL of 20% SBE-β-CD in saline

and mix thoroughly.[1]

Q4: Can I store the in vivo formulation for later use?

A4: It is not recommended to store in vivo formulations for extended periods. Prepare them

fresh for each experiment to ensure stability and efficacy.[1] Some components of the

formulations may not be stable over time, which could affect the experimental outcome.

Q5: What is the best way to handle the solid form of YAP-TEAD-IN-2?
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A5: YAP-TEAD-IN-2 is a solid that is white to off-white in color.[1] Handle the powder in

accordance with standard laboratory safety procedures. For shipping, it is typically sent at room

temperature for continental US deliveries, but this may vary for other locations.[1] Upon receipt,

store it at the recommended temperatures of -20°C for long-term storage or 4°C for shorter-

term storage.[1]

Visual Guides and Protocols
The following diagrams illustrate the YAP-TEAD signaling pathway, a general experimental

workflow, and a troubleshooting decision tree to assist in your research.
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Caption: The Hippo Signaling Pathway and the inhibitory action of YAP-TEAD-IN-2.
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Start:
YAP-TEAD-IN-2 Powder

1. Weigh Powder

Analyze Results

2. Prepare Stock Solution
(e.g., 100 mg/mL in DMSO)

3. Sonicate/Warm
if necessary

4. Aliquot and Store Stock
(-80°C or -20°C)

5. Prepare Fresh Working Solution
(Dilute stock in media or

in vivo formulation)

6. Treat Cells/Administer
to Animal Model

7. Incubate for
Desired Time
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Problem Encountered

Compound not dissolving? Precipitation after storage? Inconsistent or no effect?

Use fresh, anhydrous DMSO.
Apply gentle heat/sonication.

Warm and sonicate to redissolve.
Prepare fresh aliquots.

Verify stock concentration
and final dilution.

Was the stock stored correctly
(temp, duration)?

Review experimental protocol
(cell density, treatment time).

Prepare fresh stock and
working solutions.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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